![molecular formula C18H17N3O4S B2387168 N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide CAS No. 872723-62-1](/img/structure/B2387168.png)
N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide, also known as DMFPYPSA, is a novel compound that has been synthesized and studied for its potential applications in scientific research.
Mechanism of Action
N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide has been shown to bind to the sigma-1 receptor and the dopamine transporter. It is thought that its activity at these proteins may be responsible for its observed effects on pain perception, memory, and mood regulation.
Biochemical and Physiological Effects
This compound has been shown to have analgesic effects in animal models of pain. It has also been shown to improve memory and cognitive function in animal models of Alzheimer's disease. Additionally, it has been shown to have antidepressant-like effects in animal models of depression.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide is its specificity for the sigma-1 receptor and the dopamine transporter. This specificity allows for more targeted research into the roles of these proteins in various physiological processes. However, one limitation of this compound is that its effects may be species-specific and may not translate to humans.
Future Directions
There are several future directions for research into N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide. One area of interest is its potential as a therapeutic agent for various neurological disorders, including Alzheimer's disease and depression. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes. Finally, studies are needed to determine the safety and efficacy of this compound in humans.
Synthesis Methods
N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide was synthesized using a multi-step process that involved the reaction of 2,5-dimethoxyaniline with furan-2-carboxaldehyde to form 2-(furan-2-yl)-2,5-dimethoxyaniline. This intermediate was then reacted with 3-bromo-6-chloropyridazine to form the desired product, this compound.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have activity at the sigma-1 receptor, a protein that is involved in various physiological processes including pain perception, memory, and mood regulation. This compound has also been shown to have activity at the dopamine transporter, a protein that is involved in the regulation of dopamine levels in the brain.
properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O4S/c1-23-12-5-7-15(24-2)14(10-12)19-17(22)11-26-18-8-6-13(20-21-18)16-4-3-9-25-16/h3-10H,11H2,1-2H3,(H,19,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSKVALZWSZVWBK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)CSC2=NN=C(C=C2)C3=CC=CO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.